72-40-2

4-Amino-5-imidazolecarboxamide hydrochloride

In Stock

• CAS RN:
• 72-40-2

• Formula:
• C4H7ClN4O

• InChI:
• InChI=1S/C4H6N4O.ClH/c5-3-2(4(6)9)7-1-8-3;/h1H,5H2,(H2,6,9)(H,7,8);1H

• InChIKey:
• MXCUYSMIELHIQL-UHFFFAOYSA-N

• Corrosion inhibition and adsorption characteristics of 5-amino-4-imidazolecarboxamide hydrochloride on aluminum in 1M HCl has been investigated.
  5-Amino-4-imidazolecarboxamide hydrochloride is the hydrochloride salt of 5-Amino-4-imidazolecarboxamide, a metabolite of Temozolomide. It is also an impurity in the synthesis of Dacarbazine.
  

3-Methoxy-3'-methylbenzophenone

In Stock

• CAS RN:
• 71372-40-2

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c1-11-5-3-6-12(9-11)15(16)13-7-4-8-14(10-13)17-2/h3-10H,1-2H3

• InChIKey:
• WAFZHELVLIIHQY-UHFFFAOYSA-N

• 3-Methoxy-3'-methylbenzophenone is a useful research compound. Its molecular formula is C15H14O2 and its molecular weight is 226.27 g/mol. The purity is usually 95%.

3-(1-Oxo-4-phenylphthalazin-2(1H)-YL)propanoic acid

In Stock

• CAS RN:
• 76972-40-2

• Formula:
• C17H14N2O3

• InChI:
• InChI=1S/C17H14N2O3/c20-15(21)10-11-19-17(22)14-9-5-4-8-13(14)16(18-19)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,21)

• InChIKey:
• FDEHZLRHPXQYOR-UHFFFAOYSA-N

• 3-(1-Oxo-4-phenylphthalazin-2(1H)-YL)propanoic acid is a useful research compound. Its molecular formula is C17H14N2O3 and its molecular weight is 294.3 g/mol. The purity is usually 95%.

Ethyl 2-[cyano(methyl)amino]acetate

In Stock

• CAS RN:
• 71172-40-2

• Formula:
• C6H10N2O2

• InChI:
• InChI=1S/C6H10N2O2/c1-3-10-6(9)4-8(2)5-7/h3-4H2,1-2H3

• InChIKey:
• XAQCCOWORNOSSQ-UHFFFAOYSA-N

• Ethyl 2-[cyano(methyl)amino]acetate is a useful research compound. Its molecular formula is C6H10N2O2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.

(S)-2-Amino-3-(4-benzyloxy-phenyl)-propionic acid tert-butyl ester

Usually In Stock

• CAS RN:
• 217172-40-2

• Formula:
• C20H25NO3

• InChI:
• InChI=1S/C20H25NO3/c1-20(2,3)24-19(22)18(21)13-15-9-11-17(12-10-15)23-14-16-7-5-4-6-8-16/h4-12,18H,13-14,21H2,1-3H3/t18-/m0/s1

• InChIKey:
• ASBKSHPOOMGXGM-SFHVURJKSA-N

• (S)-2-Amino-3-(4-benzyloxy-phenyl)-propionic acid tert-butyl ester is a useful research compound. Its molecular formula is C20H25NO3 and its molecular weight is 327.424. The purity is usually 95%.

Benzenamine, N-[2-(diphenylphosphino)phenyl]-2,6-dimethyl-

Usually In Stock

• CAS RN:
• 678172-40-2

• Formula:
• C26H24NP

• InChI:
• InChI=1S/C26H24NP/c1-20-12-11-13-21(2)26(20)27-24-18-9-10-19-25(24)28(22-14-5-3-6-15-22)23-16-7-4-8-17-23/h3-19,27H,1-2H3

• InChIKey:
• YEMHRBQCCGIVPK-UHFFFAOYSA-N

• Benzenamine, N-[2-(diphenylphosphino)phenyl]-2,6-dimethyl- is a useful research compound. Its molecular formula is C26H24NP and its molecular weight is 381.4 g/mol. The purity is usually 95%.

1H-indole-4-carbothioamide

Usually In Stock

• CAS RN:
• 885272-40-2

• Formula:
• C9H8N2S

• InChI:
• InChI=1S/C9H8N2S/c10-9(12)7-2-1-3-8-6(7)4-5-11-8/h1-5,11H,(H2,10,12)

• InChIKey:
• REPRZHLDHBWJIJ-UHFFFAOYSA-N

• 1H-indole-4-carbothioamide is a useful research compound. Its molecular formula is C9H8N2S and its molecular weight is 176.24 g/mol. The purity is usually 95%.

1,1'-binaphthalene-2,2'-diyl dibenzoate

In Stock

• CAS RN:
• 291772-40-2

• Formula:
• C34H22O4

• InChI:
• InChI=1S/C34H22O4/c35-33(25-13-3-1-4-14-25)37-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)38-34(36)26-15-5-2-6-16-26/h1-22H

• InChIKey:
• DYTFOMFSASUHEX-UHFFFAOYSA-N

• 1,1'-binaphthalene-2,2'-diyl dibenzoate is a useful research compound. Its molecular formula is C34H22O4 and its molecular weight is 494.5 g/mol. The purity is usually 95%.

(S)-(-)-2-Amino-4-methyl-1,1-diphenylpentane

In Stock

• CAS RN:
• 233772-40-2

• Formula:
• C18H23N

• InChI:
• InChI=1S/C18H23N/c1-14(2)13-17(19)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14,17-18H,13,19H2,1-2H3/t17-/m0/s1

• InChIKey:
• ICJINWKVCCYYQW-KRWDZBQOSA-N

• (S)-(-)-2-Amino-4-methyl-1,1-diphenylpentane is a useful research compound. Its molecular formula is C18H23N and its molecular weight is 253.4 g/mol. The purity is usually 95%.

10-(4-Methylpiperazin-1-yl)pyrido(4,3-b)(1,4)benzothiazepine

Usually In Stock

• CAS RN:
• 136772-40-2

• Formula:
• C17H18N4S

• InChI:
• InChI=1S/C17H18N4S/c1-20-8-10-21(11-9-20)17-13-4-2-3-5-15(13)22-16-6-7-18-12-14(16)19-17/h2-7,12H,8-11H2,1H3

• InChIKey:
• GCTKZGZNZBTSIN-UHFFFAOYSA-N

• 10-(4-Methylpiperazin-1-yl)pyrido(4,3-b)(1,4)benzothiazepine, also known as 10-(4-Methylpiperazin-1-yl)pyrido(4,3-b)(1,4)benzothiazepine, is a useful research compound. Its molecular formula is C17H18N4S and its molecular weight is 310.4 g/mol. The purity is usually 95%.

2-chloro-N-[(2-methoxypyridin-3-yl)methyl]pyridine-3-carboxamide

In Stock

• CAS RN:
• 1111472-40-2

• Formula:
• C13H12ClN3O2

• InChI:
• InChI=1S/C13H12ClN3O2/c1-19-13-9(4-2-7-16-13)8-17-12(18)10-5-3-6-15-11(10)14/h2-7H,8H2,1H3,(H,17,18)

• InChIKey:
• QAXZZEKPDDBBFR-UHFFFAOYSA-N

• 2-chloro-N-[(2-methoxypyridin-3-yl)methyl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H12ClN3O2 and its molecular weight is 277.71. The purity is usually 95%.

(2-Methoxyphenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379972-40-2

• Formula:
• C19H23N3O3

• InChI:
• InChI=1S/C19H23N3O3/c1-14-10-20-19(21-11-14)25-13-15-6-5-9-22(12-15)18(23)16-7-3-4-8-17(16)24-2/h3-4,7-8,10-11,15H,5-6,9,12-13H2,1-2H3

• InChIKey:
• JLKHIBBYZROCBI-UHFFFAOYSA-N

• (2-Methoxyphenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.